Cas no 1805247-63-5 (Methyl 2-bromo-3-cyano-6-formylphenylacetate)

• Product Name: Methyl 2-bromo-3-cyano-6-formylphenylacetate
• CAS No: 1805247-63-5
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 4793327
• Update Time: 2025-06-25

Methyl 2-bromo-3-cyano-6-formylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-cyano-6-formylphenylacetate

• Inchi： 1S/C11H8BrNO3/c1-16-10(15)4-9-8(6-14)3-2-7(5-13)11(9)12/h2-3,6H,4H2,1H3
• InChI Key： UFTKYUZWJNDGLS-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(C=O)=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2

Additional information on Methyl 2-bromo-3-cyano-6-formylphenylacetate

Methyl 2-bromo-3-cyano-6-formylphenylacetate (CAS No. 1805247-63-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromo-3-cyano-6-formylphenylacetate (CAS No. 1805247-63-5) is a highly valuable intermediate in the realm of pharmaceutical synthesis, playing a pivotal role in the development of novel therapeutic agents. This compound, characterized by its unique structural features, has garnered significant attention due to its versatility and utility in constructing complex molecular architectures. The presence of both bromine and cyano substituents, coupled with a formyl group, makes it an attractive building block for synthetic chemists seeking to develop innovative drug candidates.

The< strong>Methyl 2-bromo-3-cyano-6-formylphenylacetate molecule exhibits a distinct chemical profile that facilitates its application in various synthetic pathways. The bromine atom serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups into the molecule. This functionality is particularly useful in the construction of biaryl structures, which are prevalent in many biologically active compounds.

In addition to the bromine moiety, the cyano group introduces a polar electron-withdrawing nature to the molecule, which can influence its electronic properties and reactivity. This feature is particularly advantageous in designing molecules with specific binding interactions, such as those targeting metal ions or participating in coordination chemistry. The formyl group further enhances the synthetic utility of this compound by allowing for condensation reactions with amines or hydrazines, leading to the formation of amides or hydrazones, respectively.

Recent advancements in pharmaceutical research have highlighted the importance of< strong>Methyl 2-bromo-3-cyano-6-formylphenylacetate in the development of targeted therapies. For instance, studies have demonstrated its utility in generating novel inhibitors of kinases and other enzymes involved in cancer pathways. The ability to introduce diverse substituents through cross-coupling reactions has enabled researchers to fine-tune the binding affinity and selectivity of these inhibitors, leading to more effective and less toxic drug candidates.

The< strong>Methyl 2-bromo-3-cyano-6-formylphenylacetate intermediate has also been explored in the synthesis of small-molecule probes for biochemical studies. Its structural features allow for the development of probes that can interact with specific biological targets, providing insights into cellular processes and disease mechanisms. Such probes are invaluable tools for researchers seeking to understand the complex interplay between various biological systems.

The formyl group on< strong>Methyl 2-bromo-3-cyano-6-formylphenylacetate has been particularly useful in generating conjugates with biomolecules such as peptides and proteins. These conjugates can serve as probes for imaging applications or as tools for drug delivery systems. The ability to link small-molecule pharmacophores to larger biomolecules opens up new possibilities for therapeutic intervention and diagnostic tools.

In conclusion, Methyl 2-bromo-3-cyano-6-formylphenylacetate (CAS No. 1805247-63-5) is a multifaceted intermediate that finds extensive applications in pharmaceutical synthesis. Its unique structural features enable a wide range of synthetic transformations, making it an indispensable tool for medicinal chemists and synthetic organic chemists alike. As research continues to uncover new therapeutic targets and methodologies, the utility of this compound is expected to grow even further, solidifying its place as a cornerstone in modern drug discovery.